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For Researchers, Scientists, and Drug Development Professionals

Introduction
ORG 33628 is a selective progesterone receptor (PR) modulator with potent anti-progestational

activity. It also exhibits anti-glucocorticoid activity.[1] This document provides detailed

application notes and protocols for the use of ORG 33628 in various in vitro assays to

characterize its activity as a progesterone and glucocorticoid receptor antagonist. The provided

methodologies are based on established in vitro systems for assessing steroid hormone

receptor modulation.

Mechanism of Action
ORG 33628 functions as a competitive antagonist of the progesterone receptor. In the

presence of progesterone, ORG 33628 binds to the PR, preventing the conformational

changes required for receptor activation and subsequent downstream signaling events. This

blockade inhibits the transcription of progesterone-responsive genes. Similarly, its anti-

glucocorticoid activity stems from its ability to antagonize the glucocorticoid receptor (GR).

Data Presentation
While specific quantitative data such as IC50 and EC50 values for ORG 33628 are not readily

available in the public domain, the following table provides a template for how such data, once

generated through the described protocols, should be structured for clear comparison.
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IC50 values for control compounds can vary depending on experimental conditions.

Mandatory Visualizations
Progesterone Receptor Signaling Pathway
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1. Cell Culture
(e.g., T47D, HepG2)

2. Seed cells in
multi-well plates

3. Treat with serial dilutions
of ORG 33628

4. Add constant concentration
of agonist (Progesterone/Dexamethasone)

5. Incubate

6. Perform Assay
(e.g., Luciferase, Alkaline Phosphatase)

7. Data Analysis
(Calculate IC50)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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